Cas no 942010-52-8 (1-ethyl-N-(naphthalen-1-yl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: 1-ethyl-N-(naphthalen-1-yl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 942010-52-8
• MF: C₂₁H₁₇N₃O₂
• MW: 343.378584623337
• CID: 5503040
• Update Time: 2025-05-19

1-ethyl-N-(naphthalen-1-yl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxamide, 1-ethyl-1,2-dihydro-N-1-naphthalenyl-2-oxo-
• 1-ethyl-N-(naphthalen-1-yl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C21H17N3O2/c1-2-24-19-15(9-6-12-22-19)13-17(21(24)26)20(25)23-18-11-5-8-14-7-3-4-10-16(14)18/h3-13H,2H2,1H3,(H,23,25)
• InChI Key： DNHVBEVTDXFHNZ-UHFFFAOYSA-N
• SMILES： N1(CC)C2C(=CC=CN=2)C=C(C(NC2=C3C(C=CC=C3)=CC=C2)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1-ethyl-N-(naphthalen-1-yl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

1-Ethyl-N-(Naphthalen-1-Yl)-2-Oxo-1,2-Dihydro-1,8-Naphthyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 942010-52-8, commonly referred to as 1-Ethyl-N-(Naphthalen-1-Yl)-2-Oxo-1,2-Dihydro-1,8-Naphthyridine-3-Carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused naphthalene and pyridine ring system. The presence of the ethyl group and the naphthalenyl substituent introduces unique electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the naphthyridine core as a versatile scaffold for drug design. The naphthalenyl substituent in this compound contributes to its aromaticity and planarity, which are crucial for molecular interactions in biological systems. The ethy group attached to the naphthyridine ring enhances lipophilicity, potentially improving the compound's bioavailability. These structural features make it a promising candidate for exploring its applications in medicinal chemistry.

The synthesis of 1-Ethyl-N-(Naphthalen-1-Yl)-2-Oxo-1,2-Dihydro-1,8-Naphthyridine-3-Carboxamide involves a series of multi-step reactions, including Friedel-Crafts acylation and amidation. Researchers have optimized these steps to achieve high yields and purity. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This compound's synthesis is an excellent example of how modern synthetic techniques can be applied to construct complex heterocyclic frameworks.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, recent research indicates that it may modulate the activity of histone deacetylases (HDACs), which are key targets in cancer therapy. The naphthyridine core's ability to interact with protein targets through π–π stacking and hydrogen bonding makes it an attractive lead compound for drug development.

The application of computational chemistry tools has provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are essential for understanding its interaction with biological systems. Additionally, molecular docking studies have suggested that this compound could bind effectively to specific pockets on target proteins, further supporting its potential therapeutic applications.

From an environmental perspective, the degradation pathways of 1-Ethyl-N-(Naphthalen-1-Yl)-2-Oxo-1,2-Dihydro-1,8-Naphthyridine-3-Carboxamide under various conditions have been investigated. These studies are crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 942010-52-8, or 1-Ethyl-N-(Naphthalen-1-Yl)-2-Oxo-1,2-Dihydro-1,8-Naphthyridine-3-Carboxamide, represents a significant advancement in heterocyclic chemistry. Its unique structure, synthetic accessibility, and biological potential position it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full range of applications, this compound is poised to make meaningful contributions to both academic research and industrial innovation.